Cas no 127254-10-8 (DU 6857)

• Product Name: DU 6857
• CAS No: 127254-10-8
• MF: C₁₉H₁₈ClF₂N₃O₃
• MW: 409.81433057785
• CID: 63867
• PubChem ID: 9822794
• Update Time: 2025-04-18

DU 6857 Chemical and Physical Properties

Names and Identifiers

• Sitafloxacin
• 7-[(4S)-4-Amino-6-azaspiro[2.4]heptan-6-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid
• 7-[(7S)-7-Amino-5-azaspiro[2.4]hept-5-yl]-8-chloro-6-fluoro-1-[(1 R,2S)-2-fluorocyclopropyl]-4-oxo-1,4-dihydro-3-quinolinecarboxyli c acid
• 3-Quinolinecarboxylicacid,7-(7-amino-5-azaspiro[2.4]hept-5-yl)-8-chloro-6-fluoro-1-(2-fluorocyclopropyl)-1,4-dihydro-4-oxo-,[1R-[1a(R*),2a]]-
• 5-Azaspiro[2.4]heptane, 3-quinolinecarboxylicacid deriv.
• DU 6857
• SitafloxacinisomerⅢ(RRS)
• sitafloxacin isomer III(RRS)
• Sitafloxacin Isomer Impurity 7
• 7-((R)-7-Amino-5-azaspiro[2.4]heptan-5-yl)-8-chloro-6-fluoro-1-((1R,2S)-2-fluorocyclopropyl)-4
• 7-[(7R)-7-amino-5-azaspiro[2.4]hept-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluoro-cyclopropyl]-1,4-dihydro-4-oxo-Quinolin-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 7-[(7R)-7-aMino-5-azaspiro[2.4]hept-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-1,4-dihydro-4-oxo-
• 7-[(4S)-4-Amino-6-azaspiro[2.4]heptan-6-yl]-8-chloro-6-fluoro-1-[(2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid
• Sitafloxacinisomer cento(RRS)
• 3-Quinolinecarboxylicacid,7-[(7R)-7-amino-5-azaspiro[2.4]hept-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-1,4-dihydro-4-oxo-
• 7-[(7R)-7-Amino-5-azaspiro[2.4]heptan-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid
• AM85539
• 7-((R)-7-amino-5-azaspiro[2.4]heptan-5-yl)-8-chloro-6-fluoro-1-((1R,2S)-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 127254-10-8
• A909893
• CHEMBL607110

• Inchi： 1S/C19H18ClF2N3O3/c20-14-15-8(17(26)9(18(27)28)5-25(15)12-4-10(12)21)3-11(22)16(14)24-6-13(23)19(7-24)1-2-19/h3,5,10,12-13H,1-2,4,6-7,23H2,(H,27,28)/t10-,12+,13-/m0/s1
• InChI Key： PNUZDKCDAWUEGK-UHTWSYAYSA-N
• SMILES： ClC1C2=C(C(C(C(=O)O)=CN2[C@@H]2C[C@@H]2F)=O)C=C(C=1N1C[C@@H](C2(C1)CC2)N)F

Computed Properties

• Exact Mass: 409.10064
• Monoisotopic Mass: 409.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.63
• Boiling Point: 629.2 °C at 760 mmHg
• Flash Point: 334.3 °C
• PSA: 86.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids